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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data (Infrared, Raman,
and UV-Visible) for Nickel(ll) bromide hexahydrate (NiBr2:6H20). This document details the
expected spectral features, experimental protocols for data acquisition, and the underlying
molecular and electronic structures that give rise to these spectroscopic properties.

Introduction

Nickel(ll) bromide hexahydrate is an inorganic salt that exists as a blue-green crystalline
solid. In its hydrated form, the nickel(ll) ion is coordinated by six water molecules, forming the
complex cation [Ni(H20)s]?*. This octahedral coordination complex is responsible for the
characteristic color and spectroscopic properties of the compound. Understanding the
spectroscopic signature of NiBrz:6H20 is crucial for its characterization, quality control, and for
studying its interactions in various chemical and biological systems.

Spectroscopic Data

The spectroscopic data for Nickel(ll) bromide hexahydrate are summarized below. The UV-
Visible data pertains to aqueous solutions where the compound dissolves to form the
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hexaaquanickel(ll) cation, [Ni(H20)s]?*. The Infrared and Raman data are for the solid-state
crystalline material.

UV-Visible Spectroscopy

Aqueous solutions of Nickel(ll) bromide hexahydrate are pale green due to the presence of
the [Ni(H20)e]2* ion. The UV-Vis spectrum of this complex is characterized by three spin-
allowed, but Laporte-forbidden, d-d electronic transitions.

Molar Absorptivity

Transition Wavelength (Amax) (©) Region
€

3A2g — 3T2g(F) ~720-740 nm Low Red

3A2g - 3Tag(F) ~656-670 nm Low Orange

3A2g - 3T1g(P) ~393-405 nm Low Violet

Infrared (IR) Spectroscopy

The infrared spectrum of solid Nickel(ll) bromide hexahydrate is dominated by the vibrational
modes of the coordinated water molecules and the Ni-O bonds.
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Wavenumber Range (cm~*) Assighment

Description

3000 - 3600 O-H stretching (v_OH)

Broad bands due to the
stretching vibrations of the
coordinated water molecules,
often showing multiple
components due to different
hydrogen bonding

environments.

1600 - 1650 H-O-H bending (5 _HOH)

A sharp to moderately broad
band corresponding to the
bending mode of the

coordinated water molecules.

500 - 900 Water librational modes (p_w)

Rocking, wagging, and twisting
modes of the coordinated

water molecules.

300 - 450 Ni-O stretching (v_Ni-O)

Stretching vibrations of the
bonds between the nickel(ll)
ion and the oxygen atoms of

the water ligands.

Raman Spectroscopy

Raman spectroscopy provides complementary information to IR spectroscopy, particularly for

the symmetric vibrational modes of the [Ni(H20)s]?>* octahedron.
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Wavenumber Shift (cm™?)

Assignment

Description

Bands corresponding to the

3000 - 3600 O-H stretching (v_OH) stretching vibrations of the
coordinated water molecules.
_ Bending vibrations of the
1600 - 1650 H-O-H bending (6_HOH) )
coordinated water molecules.
A strong, polarized band
400 Symmetric Ni-O stretching characteristic of the symmetric
(v_Ni-O) breathing mode of the
[Ni(H20)6]?* octahedron.
) Vibrations involving the entire
< 300 Lattice modes

crystal lattice structure.

Experimental Protocols
UV-Visible Spectroscopy

Objective: To obtain the absorption spectrum of an aqueous solution of Nickel(ll) bromide

hexahydrate.

Methodology:

e Sample Preparation: A stock solution of NiBr2:6H20 is prepared by accurately weighing the
solid and dissolving it in deionized water to a known concentration (e.g., 0.1 M). Serial

dilutions can be made to obtain a range of concentrations.

 Instrumentation: A dual-beam UV-Vis spectrophotometer is used.

e Measurement:

o A quartz cuvette with a 1 cm path length is filled with deionized water to serve as a blank.

o Another quartz cuvette is filled with the NiBr2-6H20 solution.

o The absorption spectrum is recorded over a wavelength range of 300 to 800 nm.
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o The baseline is corrected using the blank.

Infrared (IR) Spectroscopy

Objective: To obtain the vibrational spectrum of solid Nickel(ll) bromide hexahydrate.
Methodology:
e Sample Preparation:

o KBr Pellet Method: A small amount of finely ground NiBr2-6H20 (1-2 mg) is mixed with dry
potassium bromide (KBr) powder (100-200 mg). The mixture is then pressed into a thin,
transparent pellet using a hydraulic press.

o Attenuated Total Reflectance (ATR): A small amount of the solid sample is placed directly

onto the ATR crystal.
e Instrumentation: A Fourier Transform Infrared (FT-IR) spectrometer.
e Measurement:

o A background spectrum of the empty sample compartment (or the clean ATR crystal) is

recorded.
o The prepared sample is placed in the spectrometer's sample holder.
o The IR spectrum is recorded, typically in the range of 4000 to 400 cm~1.

o The final spectrum is presented in terms of transmittance or absorbance.

Raman Spectroscopy

Objective: To obtain the Raman scattering spectrum of solid Nickel(ll) bromide hexahydrate.
Methodology:

o Sample Preparation: A small amount of the crystalline solid is placed in a sample holder,
such as a glass capillary tube or on a microscope slide.
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e Instrumentation: A Raman spectrometer equipped with a laser excitation source (e.g., 532
nm or 785 nm) and a sensitive detector (e.g., a CCD camera).

e Measurement:

o

The laser is focused on the sample.

[¢]

The scattered light is collected and passed through a filter to remove the intense Rayleigh
scattering.

[¢]

The Raman spectrum is recorded as a plot of intensity versus the Raman shift (in cm~1).

[¢]

Measurements can be performed at room temperature or at low temperatures (e.g., using
a liquid nitrogen cryostat) to reduce fluorescence and sharpen the spectral features.

Visualization of Electronic Transitions

The color and UV-Visible absorption of Nickel(ll) bromide hexahydrate in solution are a direct
consequence of the electronic structure of the [Ni(Hz20)s]2* ion. The six water ligands create an
octahedral crystal field that splits the d-orbitals of the Ni2* ion into two energy levels: a lower-
energy t2g set and a higher-energy eg set.

dxy dxz dyz dxz-y?2 dz?

Splitting
t2g (dxy, dxz, dyz)

eg (dxz-y?, dz?)
- Ao (absorbs light) ~

t2g > €g

d-d Electronic Transitions
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Caption: d-orbital splitting in the hexaaquanickel(ll) ion.

This diagram illustrates the splitting of the five degenerate d-orbitals of the free Ni2* ion into the
t2g and eg sets in the presence of an octahedral ligand field from the six water molecules. The
absorption of light promotes electrons from the lower t2g orbitals to the higher eg orbitals,
resulting in the observed color.

Experimental Workflow

The following diagram outlines a typical workflow for the comprehensive spectroscopic
characterization of a hydrated metal salt like Nickel(ll) bromide hexahydrate.
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Caption: Workflow for spectroscopic analysis.

» To cite this document: BenchChem. [A Technical Guide to the Spectroscopic Analysis of
Nickel(ll) Bromide Hexahydrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16168163/docs#a-technical-guide-to-the-
spectroscopic-analysis-of-nickel-ii-bromide-hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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